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Compound of Interest

Compound Name:
2-(Dimethylamino)-N'-

hydroxybenzenecarboximidamide

CAS No.: 57076-10-5

Cat. No.: B1340480

Get Quote

Executive Summary: Immediate Hazard Profile
2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide (also known as 2-

(Dimethylamino)benzamidoxime) is a functionalized amidoxime intermediate used primarily in

heterocyclic synthesis (e.g., 1,2,4-oxadiazoles) and metal coordination chemistry.[1]

Critical Safety Directive: While specific toxicological data for this ortho-isomer is often limited in

standard databases, it must be handled as a Thermally Unstable Substance and a Potential

Toxin. Amidoximes possess a high-energy N-O bond that can undergo exothermic

decomposition, particularly in the presence of metal ions or strong acids.
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Critical Parameter Specification / Action

CAS Number 57076-10-5

Physical State Crystalline Solid (White to Off-White)

Primary Hazard Thermal Decomposition / Acute Toxicity (Oral)

Storage Condition 2–8°C, Inert Atmosphere (Argon/Nitrogen)

Incompatibility
Strong Acids, Acylating Agents, Metal Salts (Fe,

Cu)

Personal Protective Equipment (PPE) Matrix
This protocol uses a Risk-Based Approach. The ortho-dimethylamino group increases basicity

and lipophilicity compared to the unsubstituted parent compound, potentially enhancing skin

absorption.

PPE Selection Logic
Glove Permeation: Standard nitrile provides adequate splash protection. However, if

dissolved in penetrating solvents (e.g., DMSO, DMF), double-gloving or Laminate film (Silver

Shield) gloves are required.

Respiratory Protection: The solid is likely electrostatic. Inhalation of amidoxime dust can

cause respiratory sensitization or systemic toxicity.
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PPE Category
Standard Operation (Solid

Handling)

High-Risk Operation

(Solution/Synthesis)

Hand Protection
Nitrile (min 0.11 mm thick).

Change every 30 mins.

Double Nitrile or Barrier

Laminate (if in DMSO/DMF).

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1).

Chemical Goggles + Face

Shield (if heating).

Respiratory
Fume Hood (Face velocity >

100 fpm).

N95/P100 Respirator (if hood

unavailable).

Body Protection
Standard Lab Coat

(Cotton/Poly).

Chemical-Resistant Apron

(Tyvek/PVC).

Operational Protocols: Step-by-Step
A. Receipt and Storage
Why: Amidoximes are hygroscopic and susceptible to hydrolysis (converting to the amide) or

oxidation (converting to the nitrile or nitroso species).

Inspect: Upon receipt, verify the container seal is intact. Check the Certificate of Analysis

(CoA) for the specific batch melting point (typically ~100–150°C range; significant deviation

indicates decomposition).

Store: Place the container inside a secondary containment bag with a desiccant packet.

Store at 2–8°C.[2][3]

Atmosphere: If the bottle is opened, backfill with Argon or Nitrogen before resealing.

B. Weighing and Solubilization
Why: Static electricity can disperse the fine powder. Metal spatulas can introduce trace ions

(Fe, Cu) that catalyze decomposition.

Engineering Control: Perform all weighing inside a certified chemical fume hood.
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Tool Selection: Use ceramic or plastic spatulas. Avoid stainless steel if possible to prevent

trace metal contamination which destabilizes the N-O bond.

Solvent Addition: Add solvent (Methanol, Ethanol, DMSO) slowly.

Caution: The dissolution enthalpy may be slightly exothermic.

C. Reaction Setup (Thermal Warning)
Why: The ortho-substituent creates steric strain. Heating amidoximes above 100°C—or in the

presence of acylating agents (e.g., acetic anhydride)—can trigger a "Tiemann rearrangement"

or rapid decomposition, releasing gas (N₂, NOx).

Temperature Limit: Do not heat above 60°C without a Differential Scanning Calorimetry

(DSC) safety scan of the reaction mixture.

Venting: Ensure the reaction vessel is vented to a bubbler or scrubber to manage potential

gas evolution.

Quenching: Have a water/ice bath ready immediately adjacent to the reaction setup.

Emergency Response & Waste Disposal
Visualized Workflow: Spill Response
The following diagram outlines the decision logic for a solid spill versus a solution spill.
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Spill Detected

Assess State

Solid Powder Solution (Solvent)

Cover with Wet Paper Towel
(Prevent Dust)

Absorb with Vermiculite
(Do NOT use sawdust)

Clean Surface with
Weak Acid (Dilute Acetic)

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision tree for safe spill remediation. Note the prohibition of combustible

absorbents (sawdust) due to the oxidizing nature of the amidoxime group.

Disposal Protocols
Do not dispose of down the drain. The dimethylamino group renders this compound toxic to

aquatic life, and the amidoxime moiety is reactive.
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Solid Waste: Collect in a dedicated container labeled "Toxic Solid, Organic, n.o.s. (Contains

Amidoxime)."[4][5][6][7][8][9][10]

Liquid Waste:

Halogenated: If dissolved in DCM/Chloroform.

Non-Halogenated: If dissolved in MeOH/EtOH/DMSO.

Segregation: Keep separate from strong oxidizing acids (Nitric, Perchloric) to prevent fire

hazards in the waste drum.

Destruction Method: Commercial chemical incineration with a nitrogen scrubber is the

required disposal method.

Scientific Rationale (The "Why")
The Ortho Effect & Stability
The position of the dimethylamino group at the ortho position (C2) relative to the amidoxime

group (C1) introduces specific handling concerns:

Steric Inhibition: The bulky -N(CH₃)₂ group forces the amidoxime moiety out of planarity with

the benzene ring. This reduces conjugation and can lower the activation energy for thermal

decomposition compared to the para-isomer.

Intramolecular Bonding: Potential hydrogen bonding between the dimethylamino nitrogen

and the amidoxime hydroxyl proton can stabilize the Z-isomer but also makes the N-O bond

more susceptible to cleavage under acidic conditions.

Biological Implications
Amidoximes are metabolic precursors to amidines (via reduction) and can act as nitric oxide

(NO) donors via oxidation by cytochrome P450.[5][8]

Safety Implication: Accidental ingestion or inhalation effectively doses the researcher with a

biologically active vasodilator and a cytotoxic agent. This validates the requirement for

Category 3 (Toxic) handling protocols even in the absence of a specific LD50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1340480/docs#technical-guide-safe-
handling-logistics-for-2-dimethylamino-n-hydroxybenzenecarboximidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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